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Compound of Interest

Compound Name: Longdaysin

Cat. No.: B608630 Get Quote

Technical Support Center: Longdaysin
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Longdaysin, specifically addressing challenges related to its dissolution in Dimethyl Sulfoxide

(DMSO) solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Longdaysin?

A1: The recommended solvent for dissolving Longdaysin is Dimethyl Sulfoxide (DMSO).

Q2: What is the reported solubility of Longdaysin in DMSO?

A2: The solubility of Longdaysin in DMSO has been reported at concentrations as high as 125

mg/mL and 50 mg/mL. It is important to note that achieving these concentrations may require

specific conditions as outlined in the troubleshooting guide below.

Q3: I've added DMSO to my Longdaysin powder, but it's not dissolving. What should I do?

A3: Difficulty in dissolving Longdaysin can be due to several factors. Please refer to our

detailed troubleshooting guide for a step-by-step approach to resolve this issue. Common initial

steps include ensuring your DMSO is anhydrous and using sonication.

Q4: Can I heat the Longdaysin/DMSO solution to aid dissolution?
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A4: Gentle warming of the solution can be employed to aid dissolution. However, it is crucial to

avoid excessive heat, as it may degrade the compound. Warming the solution up to 37°C for a

brief period is often sufficient.

Q5: My Longdaysin dissolved in DMSO initially, but a precipitate formed after some time or

upon dilution into an aqueous solution. Why is this happening and what can I do?

A5: Precipitation upon standing or dilution into aqueous media is a common issue with

compounds dissolved in DMSO. This can be caused by the absorption of water by DMSO, as

"wet" DMSO has a reduced solvating capacity.[1] To resolve this, it is recommended to make

serial dilutions in DMSO before adding to your aqueous buffer. If a precipitate forms in the

aqueous solution, vortexing or brief sonication may help to redissolve it.

Troubleshooting Guide: Dissolving Longdaysin in
DMSO
This guide provides a systematic approach to troubleshoot and resolve issues with dissolving

Longdaysin in DMSO.

Initial Steps & Best Practices
Use High-Quality, Anhydrous DMSO: DMSO is hygroscopic and can absorb moisture from

the air, which will significantly decrease its ability to dissolve Longdaysin.[1] Always use a

fresh, unopened bottle of anhydrous, cell culture grade DMSO or a properly stored stock.

Centrifuge the Vial: Before opening, briefly centrifuge the vial of Longdaysin powder to

ensure all the compound is at the bottom.

Prepare Stock Solutions: It is advisable to prepare a concentrated stock solution in DMSO,

which can then be diluted for your experiments.

Experimental Protocol: Dissolving Longdaysin
Bring to Room Temperature: Allow the vial of Longdaysin and your anhydrous DMSO to

equilibrate to room temperature before use.
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Add DMSO: Add the calculated volume of anhydrous DMSO to the vial of Longdaysin to

achieve your desired stock concentration.

Vortex: Vigorously vortex the solution for 1-2 minutes.

Sonication: If the compound has not fully dissolved, sonicate the solution. An ultrasonic bath

is recommended. Be mindful of the temperature increase during sonication and use short

bursts if necessary. The use of ultrasonic is noted as a requirement by some suppliers to

achieve high concentrations.

Gentle Warming (Optional): If sonication alone is insufficient, warm the solution briefly in a

37°C water bath.

Visual Inspection: Visually inspect the solution against a light source to ensure no

particulates are visible.

Storage: Once dissolved, store the stock solution in small aliquots at -20°C or -80°C to avoid

repeated freeze-thaw cycles.

Quantitative Data Summary
Parameter Value Source

Molecular Formula C₁₆H₁₆F₃N₅ MedchemExpress

Molecular Weight 335.33 g/mol MedchemExpress

Solubility in DMSO 125 mg/mL (372.77 mM) MedchemExpress

Solubility in DMSO 50 mg/mL Sigma-Aldrich

Note: Achieving the higher solubility value may require sonication.

Troubleshooting Flowchart
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Start: Longdaysin not dissolving in DMSO

Is the DMSO anhydrous and from a fresh or properly stored stock?

Action: Use fresh, anhydrous DMSO.

No

Have you vortexed the solution vigorously?

Yes

Action: Vortex for 1-2 minutes.

No

Have you sonicated the solution?

Yes

Action: Use an ultrasonic bath. Monitor temperature.

No

Have you tried gentle warming?

Yes

Action: Briefly warm at 37°C.

No

Result: Longdaysin is dissolved.

Yes

If successful

Issue persists. Consider making a more dilute stock solution.

If unsuccessful

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving Longdaysin in DMSO.
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Longdaysin Signaling Pathway
Longdaysin has been identified as an inhibitor of the Wnt/β-catenin signaling pathway and

also plays a role in regulating the circadian clock. It primarily targets Casein Kinase 1 alpha

(CK1α), Casein Kinase 1 delta/epsilon (CK1δ/ε), and Extracellular signal-regulated kinase 2

(ERK2).

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b608630?utm_src=pdf-body
https://www.benchchem.com/product/b608630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wnt/β-catenin Pathway Circadian Clock Pathway

Wnt Ligand

Frizzled (Fzd) LRP5/6

Dishevelled (Dvl)

Destruction Complex

GSK3β APC Axin

β-catenin

TCF/LEF

Translocates to nucleus

Wnt Target Genes

Activates transcription

Phosphorylation &
Degradation

CK1δ/ε

 P 

 P PER1

Proteasomal Degradation

CK1α

 P 

ERK2

 P 

Longdaysin

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b608630?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Longdaysin inhibits CK1α, CK1δ/ε, and ERK2, thereby affecting both the Wnt/β-

catenin and circadian clock pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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